Cas no 946402-22-8 (2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide)

• Product Name: 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide
• CAS No: 946402-22-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD11850057
• CID: 2818193
• PubChem ID: 53435677
• Update Time: 2025-10-24

2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUOROPHENYL)-N-METHOXY-N-METHYLACETAMIDE
• Benzeneacetamide, 3-fluoro-N-methoxy-N-methyl-
• 2-(3-Fluorophenyl)-N-methoxy-N- methylacetamide
• 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide

• MDL： MFCD11850057
• Inchi： 1S/C10H12FNO2/c1-12(14-2)10(13)7-8-4-3-5-9(11)6-8/h3-6H,7H2,1-2H3
• InChI Key： HPFIHURXAKTSCB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 253.1±42.0 °C at 760 mmHg
• Flash Point: 106.9±27.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide

Introduction to 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide (CAS No. 946402-22-8)

2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 946402-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by its structural framework that includes a phenyl ring substituted with a fluorine atom at the 3-position, coupled with an acetamide moiety modified by methoxy and methylamino groups. The unique combination of these functional groups imparts distinct chemical and pharmacological properties, making it a valuable candidate for further exploration in drug discovery and development.

The fluorine atom at the 3-position of the phenyl ring is a critical feature, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In medicinal chemistry, fluorinated aromatic compounds are frequently employed to enhance drug efficacy and pharmacokinetic profiles. The presence of the fluorine atom in 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide may contribute to its ability to interact favorably with biological targets, potentially leading to improved therapeutic outcomes.

The acetamide moiety in this compound serves as a key pharmacophore, often found in various bioactive molecules due to its ability to form hydrogen bonds and stabilize molecular interactions. The N-methoxy and N-methylamino substituents further modify the electronic and steric properties of the molecule, influencing its reactivity and biological activity. These structural elements collectively contribute to the compound's potential as a scaffold for developing novel pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Studies have indicated that 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in therapeutic contexts. For instance, preliminary computational studies suggest that this compound could interact with enzymes involved in inflammatory pathways, potentially offering benefits in treating chronic inflammatory diseases.

The synthesis of 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide involves multi-step organic reactions, typically starting from commercially available fluorinated aromatic precursors. The introduction of the methoxy and methylamino groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, making it more efficient and scalable for industrial applications.

In addition to its potential therapeutic applications, 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and functional materials with enhanced properties. For example, incorporating this compound into polymer backbones could lead to materials with improved thermal stability and mechanical strength.

The pharmacological profile of 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide is being actively investigated in preclinical studies. Researchers are exploring its potential effects on various biological systems, including its interaction with neurotransmitter receptors and ion channels. Preliminary findings suggest that this compound may modulate synaptic transmission, which could have implications for treating neurological disorders such as epilepsy and depression.

One of the most exciting aspects of this compound is its versatility as a chemical probe for understanding biological mechanisms. By studying how 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide interacts with different targets, scientists can gain insights into complex biological pathways and identify new therapeutic opportunities. This approach aligns well with the growing trend toward structure-based drug design, where computational tools are used to predict and optimize molecular interactions.

The regulatory landscape for pharmaceutical compounds like 2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the safety and efficacy of their products. As research progresses, regulatory agencies will continue to evaluate new data on this compound's properties and potential applications.

In conclusion,2-(3-Fluorophenyl)-N-methoxy-N-methylacetamide (CAS No. 946402-22-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span across therapeutic areas, from treating chronic diseases to developing novel materials. As research continues to uncover new insights into its properties,this compound is poised to play an important role in future medical innovations.